Cas no 1805661-92-0 (Ethyl 6-cyano-2,3-difluorobenzoate)

• Product Name: Ethyl 6-cyano-2,3-difluorobenzoate
• CAS No: 1805661-92-0
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4947188
• Update Time: 2025-09-28

Ethyl 6-cyano-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-cyano-2,3-difluorobenzoate
• Ethyl 6-cyano-2,3-difluorobenzoate

• Inchi： 1S/C10H7F2NO2/c1-2-15-10(14)8-6(5-13)3-4-7(11)9(8)12/h3-4H,2H2,1H3
• InChI Key： APXIOZTZEXJEHU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C#N)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-2,3-difluorobenzoate

Ethyl 6-cyano-2,3-difluorobenzoate: Structural Features, Synthesis, and Emerging Applications in Organic Chemistry

Ethyl 6-cyano-2,3-difluorobenzoate (CAS No. 1805661-92-0) is a fluorinated aromatic ester characterized by a benzene ring substituted with a cyano group at the para position and two fluorine atoms at the ortho positions. This compound belongs to the class of cyano-substituted benzoates, which are widely recognized for their utility in pharmaceutical development, agrochemical research, and materials science. The unique combination of electron-withdrawing fluorine atoms and the nitrile functionality imparts distinct physicochemical properties that make this molecule particularly valuable in modern synthetic chemistry.

The molecular structure of Ethyl 6-cyano-2,3-difluorobenzoate features a conjugated system where the cyano group (-CN) enhances the electron deficiency of the aromatic ring through both inductive and resonance effects. The presence of two fluorine atoms at positions C-2 and C-3 introduces significant steric hindrance while also modulating the electronic environment through their strong electronegativity. These structural characteristics contribute to the compound's stability under various reaction conditions and its ability to participate in diverse chemical transformations.

Recent advancements in organofluorine chemistry have highlighted the importance of compounds like Ethyl 6-cyano-2,3-difluorobenzoate as building blocks for complex molecule synthesis. The difluorinated aromatic framework serves as a versatile platform for further functionalization via electrophilic substitution reactions. Researchers have demonstrated that strategic modification of this scaffold can yield biologically active molecules with enhanced metabolic stability and improved pharmacokinetic profiles.

In the field of pharmaceutical development, derivatives of 6-cyano-2,3-difluorobenzoic acid esters have shown promise as potential therapeutic agents. A 2024 study published in *Organic & Biomolecular Chemistry* reported that similar fluorinated nitrile-containing compounds exhibited potent inhibitory activity against specific protein kinases involved in cancer progression. The unique electronic properties conferred by the nitrile-fluoro combination were found to enhance binding affinity to target proteins while reducing off-target effects.

Synthetic methods for producing Ethyl 6-cyano-2,3-difluorobenzoate typically involve multistep processes starting from fluoroaromatic precursors. One prominent approach involves the nucleophilic substitution of dihalogenated benzene derivatives followed by nitrile introduction through cyanation reactions. Modern catalytic systems employing transition metal complexes have significantly improved reaction efficiency while minimizing byproduct formation—a critical consideration for large-scale production.

The compound's solubility profile is influenced by its polar functionalities: while it exhibits limited water solubility due to its hydrophobic aromatic core, it demonstrates good solubility in common organic solvents such as acetonitrile and dichloromethane. This property makes it particularly suitable for use in solution-phase syntheses where precise control over reaction conditions is required.

In materials science applications, researchers have explored the use of nitrile-functionalized fluoroaromatic esters as components in liquid crystal formulations and optoelectronic materials. The rigid planar structure combined with dipole moments from both the cyano group and fluorine atoms contributes to favorable mesomorphic behavior when incorporated into polymer matrices.

The environmental impact profile of compounds like Ethyl 6-cyano-2,3-difluorobenzoate has been extensively studied using computational models to predict biodegradation pathways and ecotoxicological endpoints. Current data suggests that while these molecules persist longer than non-fluorinated analogs due to carbon-fluorine bond strength, they generally exhibit low acute toxicity when properly handled according to standard laboratory protocols.

Ongoing research continues to expand our understanding of this compound's potential applications. Recent work has focused on developing more efficient synthetic routes using green chemistry principles such as solvent-free conditions and biocatalytic transformations. These innovations aim to reduce energy consumption while maintaining high product purity—key requirements for both academic research and industrial production settings.

The market demand for specialized compounds like Ethyl 6-cyano-2,3-difluorobenzoate reflects broader trends toward precision synthesis in chemical manufacturing. As pharmaceutical companies increasingly adopt fragment-based drug discovery approaches, access to structurally diverse building blocks becomes essential for accelerating lead optimization processes.

In academic research settings, this compound serves as an important reagent for studying reaction mechanisms involving nitriles and fluorinated aromatics. Its structural features make it particularly useful for investigating electronic effects on reaction selectivity—a topic receiving renewed interest with advances in computational chemistry tools capable of simulating complex molecular interactions at quantum mechanical levels.